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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrakis(dimethoxyboryl)methane, with the systematic name octamethyl
methanetetrayltetraboronate, is a unique organoboron compound featuring a central carbon
atom bonded to four dimethoxyboryl groups. Its highly functionalized structure makes it a
valuable synthetic intermediate in organometallic chemistry and a potential building block for
more complex molecules. This guide provides a comprehensive overview of the known
properties, synthesis, and reactivity of tetrakis(dimethoxyboryl)methane, based on available
scientific literature.

Chemical and Physical Properties

The physical and chemical properties of tetrakis(dimethoxyboryl)methane are summarized in
the table below. It is a solid compound with a relatively low melting point. While some
properties have been experimentally determined, others, such as the boiling point and density,
are predicted values.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b091650?utm_src=pdf-interest
https://www.benchchem.com/product/b091650?utm_src=pdf-body
https://www.benchchem.com/product/b091650?utm_src=pdf-body
https://www.benchchem.com/product/b091650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula CoH24B40s [1]

Molecular Weight 303.53 g/mol

CAS Number 17936-80-0

Appearance Colorless crystals [1]

Melting Point 76-78 °C (349-351 K) [1]

Boiling Point 136.3 + 40.0 °C (Predicted)

Density 0.961 £ 0.06 g/cm? (Predicted)

Solubility Data not available

Thermal Stability Data not available

Spectroscopic and Structural Data

The structural and spectroscopic properties of tetrakis(dimethoxyboryl)methane have been
partially characterized. The crystal structure has been determined, and B NMR data is
available. However, experimental *H and 13C NMR data are not readily found in the surveyed
literature.
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Parameter Data Reference(s)

0 30.6 (singlet), referenced to

1B NMR (in CCla) BE+ELO [1]
3-El2

1H NMR Data not available

13C NMR Data not available

Crystal System Orthorhombic [1]

Space Group Pbcn [1]

C-B: 1.5876(16) A and
Key Bond Lengths [1]
1.5905(16) A

The central carbon atom
exhibits a slightly distorted
tetrahedral coordination

Molecular Geometry [1]
geometry. The boron atoms
have trigonal planar

geometries.

Synthesis
Synthetic Route

Tetrakis(dimethoxyboryl)methane was first synthesized by Castle and Matteson in 1969.
While the detailed experimental protocol from the original publication is not widely available,
the synthesis is understood to proceed via the reaction of a suitable methanide precursor with
a boron electrophile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Tetrakis(dimethoxyboryl)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091650#properties-of-tetrakis-dimethoxyboryl-
methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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